Cas no 1215205-35-8 (3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one)

3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one is a halogenated pyridinone derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a bromo substituent at the 3-position and a trifluoromethyl group at the 5-position, enhancing its reactivity and enabling selective functionalization. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, making it valuable in drug discovery. The compound serves as a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex heterocyclic scaffolds. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for medicinal chemistry and material science applications.
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one structure
1215205-35-8 structure
Product Name:3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
CAS No:1215205-35-8
MF:C7H5BrF3NO
MW:256.019911527634
MDL:MFCD15143623
CID:856283
PubChem ID:53217378
Update Time:2025-05-28

3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
    • 3-Chloro-1-methyl-5-(trifluoromethyl)pyridin-2-one
    • 3-bromo-1-methyl-5-(trifluoromethyl)pyridin-2-one
    • Z1269155249
    • SCHEMBL942334
    • 1215205-35-8
    • 3-bromo-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one
    • AKOS015834410
    • DB-366029
    • 2(1H)-Pyridinone, 3-bromo-1-methyl-5-(trifluoromethyl)-
    • CS-10720
    • CS-0186774
    • MFCD15143623
    • EN300-7379809
    • DTXSID00682421
    • C80046
    • MDL： MFCD15143623
    • Inchi： 1S/C7H5BrF3NO/c1-12-3-4(7(9,10)11)2-5(8)6(12)13/h2-3H,1H3
    • InChI Key： FTCGYBIUAXXLHH-UHFFFAOYSA-N
    • SMILES： BrC1C(N(C)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 254.95100
  • Monoisotopic Mass: 254.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.16660

3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029191090-5g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8 95%
5g
 $523.71 2023-09-04
Alichem
A029191090-10g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8 95%
10g
 $938.00 2023-09-04
Alichem
A029191090-25g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8 95%
25g
 $1656.24 2023-09-04
TRC
B697890-100mg
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8
100mg
 $ 75.00 2023-04-18
TRC
B697890-250mg
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8
250mg
 $ 138.00 2023-04-18
TRC
B697890-500mg
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8
500mg
 $ 207.00 2023-04-18
TRC
B697890-1g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8
1g
 $ 293.00 2023-04-18
Chemenu
CM175182-5g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one
 1215205-35-8 95%
5g
 $368 2021-08-05
Apollo Scientific
PC401073-1g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2-one
 1215205-35-8 0.95
1g
 £95.00 2025-02-21
abcr
AB274152-1 g
3-Bromo-1-methyl-5-(trifluoromethyl)pyridin-2(1H)-one, 97%; .
 1215205-35-8 97%
1g
 €229.00 2023-06-22

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